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An In-Depth Technical Guide to (4-Bromophenyl)diphenylphosphine Oxide: Properties,

Synthesis, and Applications

Introduction
(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound of significant

interest in modern chemical research and development.[1] Identified by its CAS Number 5525-

40-6, this high-purity, solid compound serves as a pivotal building block and intermediate in a

variety of synthetic applications.[1][2][3] Its unique molecular architecture, featuring a bromine-

substituted phenyl group and two unsubstituted phenyl groups attached to a phosphoryl center,

imparts valuable reactivity. This makes it a versatile tool for researchers, scientists, and drug

development professionals in the synthesis of complex organic molecules, advanced materials,

and novel pharmaceutical agents.[1] This guide provides a comprehensive overview of its core

properties, with a detailed focus on its molecular weight, established and modern synthetic

protocols, and key applications.

Core Physicochemical Properties
The utility of (4-Bromophenyl)diphenylphosphine oxide in precise synthetic applications is

fundamentally dictated by its well-defined physicochemical properties. These characteristics

ensure predictable reactivity and consistent outcomes in experimental design.
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Elucidating the Molecular Weight and Mass
A critical point of clarification for any researcher is the distinction between molecular weight and

exact mass, both of which are essential for different analytical techniques.

Molecular Weight (Average Mass): This value is calculated using the weighted average of

the natural abundances of the isotopes of each element in the formula. For (4-
Bromophenyl)diphenylphosphine oxide, the molecular weight is typically cited as 357.18

g/mol or 357.19 g/mol .[2][3][4] This value is paramount for stoichiometric calculations in

laboratory synthesis, ensuring correct molar ratios of reactants. A more precise, calculated

average molecular weight is 357.181 g/mol .[5]

Exact Mass (Monoisotopic Mass): This is the mass calculated using the mass of the most

abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁶O, ³¹P, ⁷⁹Br). The exact mass of this

compound is 355.996552 u.[6] This value is indispensable in high-resolution mass

spectrometry (HRMS), where it is used to confirm the elemental composition of a molecule

with high accuracy.

The chemical formula for (4-Bromophenyl)diphenylphosphine oxide is C₁₈H₁₄BrOP.[2][3]

This composition is the basis for both the molecular weight and exact mass calculations.

Summary of Key Properties
The following table summarizes the essential quantitative data for (4-
Bromophenyl)diphenylphosphine oxide, providing a quick reference for laboratory use.
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Property Value Source(s)

CAS Number 5525-40-6 [2][4][6][7]

Molecular Formula C₁₈H₁₄BrOP [2][3][4][6]

Molecular Weight 357.18 g/mol [2][3][7]

Exact Mass 355.996552 u [6]

Melting Point 153.0 to 157.0 °C [6]

Boiling Point 498 °C (at 760 mmHg) [5][6]

Density 1.4 ± 0.1 g/cm³ [5][6]

Flash Point 255 °C [6]

Synthesis Methodologies
The synthesis of aryldiphenylphosphine oxides, including the title compound, can be achieved

through several established routes. The choice of method often depends on the availability of

starting materials, desired scale, and tolerance to specific functional groups.

Overview of Synthetic Routes
Classical methods for forming the C-P bond in aryldiphenylphosphine oxides include:

Hirao Reaction: The transition metal-catalyzed coupling of diphenylphosphine oxide with aryl

halides.[8][9]

Grignard Reaction: The reaction of diphenylphosphinic chloride (Ph₂P(O)Cl) with an

appropriate aryl Grignard reagent.[8][9]

Oxidation: The direct oxidation of the corresponding (4-bromophenyl)diphenylphosphine.[8]

[9]

Hydrolysis: The alkaline hydrolysis of aryltriphenylphosphonium salts.[8][9]

While effective, these methods can sometimes require harsh conditions or expensive catalysts.
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Featured Protocol: A Modern Two-Step Synthesis via
Quaternization-Wittig Reaction
A more recently developed two-step method offers a versatile alternative for synthesizing

aryldiphenylphosphine oxides from tertiary diphenylphosphines and aryl bromides.[9] This

approach is particularly useful for substrates that may be incompatible with classical hydrolysis

methods.[9]
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Step 1: Quaternization

Step 2: Wittig Reaction
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Caption: Workflow for the two-step synthesis of (4-Bromophenyl)diphenylphosphine oxide.

Step-by-Step Methodology:
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Part 1: Synthesis of the Quaternary Phosphonium Salt[9]

Reactant Preparation: In a suitable reaction vessel, combine methyldiphenylphosphine,

1,4-dibromobenzene (typically 2 equivalents), and a catalytic amount of nickel(II) bromide

(NiBr₂, ~6 mol%).

Solvent Addition: Add phenol as the solvent.

Reaction: Reflux the mixture for approximately 5 hours. The nickel catalyst facilitates the

quaternization process, forming the C-P bond.

Workup: After cooling, add water to the reaction mixture. Remove phenol azeotropically by

evaporation under reduced pressure.

Isolation: The resulting phosphonium salt, (4-bromophenyl)(methyl)diphenylphosphonium

bromide, precipitates as a solid and can be isolated by filtration. Yields for this step are

reported to be around 56%.[8]

Part 2: Wittig Reaction to Yield the Phosphine Oxide[9]

Reactant Preparation: Dissolve the phosphonium salt from Part 1 in a suitable anhydrous

solvent (e.g., THF).

Ylide Formation: Add a strong base, such as sodium hydride (NaH), to deprotonate the

salt and form the corresponding phosphorus ylide.

Aldehyde Addition: Introduce an aldehyde (e.g., furan-2-carbaldehyde or p-

chlorobenzaldehyde) to the reaction mixture. The ylide will react with the aldehyde.

Reaction Outcome: In a departure from the traditional use of the Wittig reaction to

synthesize olefins, this protocol is designed to favor the formation of the tertiary phosphine

oxide as the desired product, which is often a byproduct in conventional Wittig chemistry.

[9]

Isolation and Purification: After the reaction is complete, perform a standard aqueous

workup. The target compound, (4-Bromophenyl)diphenylphosphine oxide, can be

isolated and purified using column chromatography.
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Key Applications in Research and Development
The structural features of (4-Bromophenyl)diphenylphosphine oxide make it a valuable

reagent across several scientific disciplines.
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Caption: Key application areas for (4-Bromophenyl)diphenylphosphine oxide.

Pharmaceutical Synthesis: The compound is a crucial intermediate in the synthesis of

complex, biologically active molecules.[1] Its structure allows for the strategic introduction of

the diphenylphosphoryl group or further functionalization at the bromine position, enabling

the construction of novel drug candidates.[1]

Organic Chemistry Research: In academic and industrial laboratories, it is used to explore

new synthetic methodologies.[1] It can be a precursor for creating more complex phosphine

ligands used in transition-metal-catalyzed reactions, such as Suzuki or Buchwald-Hartwig

couplings.[10][11] The phosphine oxide itself can be reduced to the corresponding

phosphine, which serves as a ligand.

Material Science: Aryldiphenylphosphine oxides are widely used in the development of

advanced materials.[9] They are incorporated into structures for optoelectronic applications,

such as organic light-emitting diodes (OLEDs), due to their thermal stability and electronic

properties. They also have potential applications in the synthesis of specialty polymers.[1]
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Conclusion
(4-Bromophenyl)diphenylphosphine oxide is more than a simple chemical reagent; it is a

versatile and enabling tool for innovation in science. A thorough understanding of its

fundamental properties, particularly its precise molecular weight and mass, is essential for its

effective use in quantitative synthesis. With robust and evolving synthetic routes, its availability

to researchers is assured. Its demonstrated applications in pharmaceuticals, catalysis, and

materials science underscore its importance and promise its continued relevance in advancing

chemical and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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